Cas no 954586-78-8 (3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol)

• Product Name: 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol
• CAS No: 954586-78-8
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4667367
• Update Time: 2025-07-21

3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]-
• 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol

• Inchi： 1S/C9H7ClN2O2/c10-5-8-11-12-9(14-8)6-2-1-3-7(13)4-6/h1-4,13H,5H2
• InChI Key： XNXVAQQVDSKAEH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2=NN=C(CCl)O2)=C1

Additional information on 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol

Introduction to 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol (CAS No. 954586-78-8)

3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 954586-78-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a 5-(chloromethyl)-1,3,4-oxadiazole moiety and a phenol group makes it a versatile scaffold for designing novel therapeutic agents.

The structural composition of 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol plays a crucial role in its chemical behavior and biological activity. The 1,3,4-oxadiazole ring is known for its stability and ability to participate in various chemical reactions, making it an attractive component in medicinal chemistry. Additionally, the chloromethyl group introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the oxadiazole core exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The phenol group in 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol further enhances its potential as a pharmacophore by contributing to hydrogen bonding interactions and increasing solubility in polar environments.

One of the most compelling aspects of 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol is its utility as a building block for the development of new drugs. Researchers have leveraged its structural features to design molecules with enhanced efficacy and reduced side effects. For instance, modifications to the chloromethyl group can lead to variations in biological activity, allowing for fine-tuning of therapeutic properties.

The synthesis of 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the oxadiazole ring followed by functionalization with the chloromethyl group and subsequent attachment to the phenol moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

The pharmacological profile of 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential in various disease models, including cancer and inflammation-related disorders. The compound's ability to interact with multiple biological targets makes it a promising candidate for further development into a therapeutic agent.

In conclusion, 3-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]phenol (CAS No. 954586-78-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.